![molecular formula C11H15F3N2O7 B6604275 (2S)-2-{[(2S)-pyrrolidin-2-yl]formamido}butanedioic acid, trifluoroacetic acid CAS No. 2260917-56-2](/img/structure/B6604275.png)
(2S)-2-{[(2S)-pyrrolidin-2-yl]formamido}butanedioic acid, trifluoroacetic acid
Description
(2S)-2-{[(2S)-pyrrolidin-2-yl]formamido}butanedioic acid, trifluoroacetic acid, or (2S)-2-PFBTA, is an organic compound with a unique structure and a wide range of applications. It is a colorless solid that is soluble in water and other organic solvents. Its unique chemical structure makes it an ideal compound for a variety of scientific and industrial applications.
Scientific Research Applications
- TLb4 plays a crucial role in weight transmitters and load cells. Specifically, the TLB4 multichannel weight transmitter by LAUMAS utilizes TLb4 to simplify weight measurement and distribution monitoring. TLB4 features 4 independent reading channels for load cells, allowing individual load cell diagnostics, total weight display, and digital equalization. It also offers analog output options (0/4-20 mA, 0-5/10 V, ±5/10 V) and communicates via RS485 (Modbus RTU/Laumas ASCII protocol) .
- TLb4’s compatibility with various PLCs (Programmable Logic Controllers) makes it a versatile choice for industrial automation. It interfaces seamlessly with major international brands, allowing efficient data exchange and control. Engineers appreciate TLB4’s practical interface, including a red LED display and 4 buttons for parameter configuration .
- TLB4 incorporates an inclinometer function, compensating for errors due to changes in the tilt of the weighing system. This feature is particularly useful for on-board weighing applications, where maintaining accuracy despite vehicle movement is critical .
- TLB4’s compact shape with vertical rise enables back panel mounting, saving valuable space in industrial setups. Its original LAUMAS design also allows front panel mounting, enhancing flexibility for multi-scale applications .
- TLB4’s powerful converter with 4 independent reading channels ensures in-depth diagnostics of each load cell. It constantly monitors load distribution and detects potential faults in connected cells. This diagnostic capability enhances system reliability and maintenance efficiency .
- Engineers can configure TLB4 parameters directly from their PC using the free Instrument Manager software. This user-friendly approach streamlines setup and calibration processes .
Weight Transmitters and Load Cells
Industrial Automation and PLC Integration
Inclinometer Function for On-Board Weighing
Space-Saving Design for Multi-Scale Applications
Diagnostic Capabilities and Load Cell Monitoring
Parameter Configuration via Instrument Manager Software
properties
IUPAC Name |
(2S)-2-[[(2S)-pyrrolidine-2-carbonyl]amino]butanedioic acid;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O5.C2HF3O2/c12-7(13)4-6(9(15)16)11-8(14)5-2-1-3-10-5;3-2(4,5)1(6)7/h5-6,10H,1-4H2,(H,11,14)(H,12,13)(H,15,16);(H,6,7)/t5-,6-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRQGRGMSSFGTJE-GEMLJDPKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NC(CC(=O)O)C(=O)O.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC1)C(=O)N[C@@H](CC(=O)O)C(=O)O.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F3N2O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
pro-asp TFA(85227-98-1 free base) | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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